Cas no 1013786-90-7 (2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1013786-90-7
• MF: C₁₈H₂₂N₆O₂S
• MW: 386.471281528473
• CID: 5779103
• Update Time: 2025-05-26

2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(3-ethoxy-1-ethylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• 2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide

• Inchi： 1S/C18H22N6O2S/c1-4-24-11-14(17(22-24)26-5-2)16-20-21-18(23(16)3)27-12-15(25)19-13-9-7-6-8-10-13/h6-11H,4-5,12H2,1-3H3,(H,19,25)
• InChI Key： GNSSDPWNIVDDKZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C)C(C2=CN(CC)N=C2OCC)=NN=1

Additional information on 2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide

Comprehensive Analysis of 2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide (CAS No. 1013786-90-7)

The compound 2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide (CAS No. 1013786-90-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule combines a pyrazole core with a 1,2,4-triazole moiety, linked via a sulfanyl bridge to an N-phenylacetamide group. Such intricate architecture makes it a subject of interest for researchers exploring novel heterocyclic compounds with tailored properties.

In the context of modern drug discovery, 2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide stands out as a promising candidate for further investigation. The presence of both pyrazole and triazole rings suggests potential bioactivity, as these scaffolds are frequently found in pharmaceuticals targeting inflammation, microbial infections, and metabolic disorders. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The synthesis of CAS No. 1013786-90-7 involves multi-step organic reactions, often starting with the construction of the 3-ethoxy-1-ethyl-1H-pyrazole intermediate. This step is critical for ensuring the correct substitution pattern on the pyrazole ring, which influences the compound's overall reactivity. Subsequent steps include the formation of the 4-methyl-4H-1,2,4-triazole and its coupling with the sulfanyl-acetamide derivative. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm the purity and identity of the final product.

One of the most searched questions regarding this compound is its potential role in agrochemical development. Given the rising demand for sustainable farming solutions, 2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide is being explored for its herbicidal or fungicidal properties. Preliminary studies suggest that its sulfanyl linkage may interact with key enzymes in plant pathogens, offering a new mode of action.

Another hot topic is the compound's applicability in material science. The triazole-pyrazole hybrid structure could contribute to the design of advanced polymers or coordination complexes with unique electronic properties. Researchers are investigating its potential as a ligand for metal-organic frameworks (MOFs), which are pivotal in gas storage and catalysis.

From a regulatory perspective, CAS No. 1013786-90-7 is not classified as hazardous under current guidelines, making it a viable candidate for further commercial development. However, thorough toxicological assessments are recommended to ensure its safety profile aligns with industry standards. Environmental fate studies are also essential to address growing concerns about chemical sustainability.

In summary, 2-{[5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide represents a versatile compound with cross-disciplinary potential. Its synthesis, bioactivity, and material applications make it a focal point for innovation in pharmaceuticals, agrochemicals, and nanotechnology. As research progresses, this molecule may well become a cornerstone in next-generation chemical solutions.